2-((4-isopropyl-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)-1-(pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-[1-(4-methylphenyl)-4-propan-2-ylpyrazolo[3,4-d]pyridazin-7-yl]sulfanyl-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C21H25N5OS/c1-14(2)19-17-12-22-26(16-8-6-15(3)7-9-16)20(17)21(24-23-19)28-13-18(27)25-10-4-5-11-25/h6-9,12,14H,4-5,10-11,13H2,1-3H3
• InChI Key: FCTPDNIFJCOURG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C=N2)C(=NN=C3SCC(=O)N4CCCC4)C(C)C
• Molecular Formula: C21H25N5OS
• Molecular Weight: 395.5 g/mol

Description

2-((4-isopropyl-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)-1-(pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H25N5OS and its molecular weight is 395.53. The purity is usually 95%.
BenchChem offers high-quality 2-((4-isopropyl-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)-1-(pyrrolidin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-isopropyl-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)-1-(pyrrolidin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

Research has demonstrated the utility of related pyrazolo[3,4-d]pyridazine derivatives in the synthesis of complex heterocyclic compounds. These substances serve as key intermediates in the preparation of a wide array of heterocyclic frameworks, which are of significant interest due to their potential biological and pharmacological properties. For instance, a study by Attaby et al. (2006) elaborates on the synthesis, reactions, and antiviral activity of 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone derivatives, showcasing their reactivity towards creating compounds with potential antiviral applications (Attaby, Elghandour, Ali, & Ibrahem, 2006).

Catalytic and Antiproliferative Properties

The incorporation of pyrazolo[3,4-d]pyridazine moieties into larger molecular frameworks can also enhance the catalytic and biological activities of compounds. Choroba et al. (2019) investigated copper(II) complexes with derivatives including pyridazine moieties for their antiproliferative activity and catalytic activity in oxidation reactions, highlighting the structural importance of these units in developing pharmacologically active compounds and efficient catalysts (Choroba et al., 2019).

Antiviral and Antibacterial Activities

Compounds derived from or related to the core structure of "2-((4-isopropyl-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)-1-(pyrrolidin-1-yl)ethanone" have been explored for their potential antiviral and antibacterial properties. Hashem et al. (2007) demonstrated the synthesis of heterocyclic systems bearing a pyrazolyl group and their conversion into other significant heterocyclic systems, with a focus on their antiviral activity, underscoring the relevance of these compounds in developing new antiviral agents (Hashem, Youssef, Kandeel, & Abou-Elmagd, 2007).